8-Chloro-2H-isothiazolo[5,4-B]quinolizine-3,4-dione

Specification

• CAS No.: 885272-29-7
• Molecular Formula: C10H5ClN2O2S
• Molecular Weight: 252.68 g/mol
• IUPAC Name: 8-chloro-[1,2]thiazolo[5,4-b]quinolizine-3,4-dione
• Standard InChI: InChI=1S/C10H5ClN2O2S/c11-5-1-2-13-6(3-5)4-7-8(10(13)15)9(14)12-16-7/h1-4H,(H,12,14)
• Standard InChI Key: MMAAAXPWHGCXHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CC3=C(C2=O)C(=O)NS3)C=C1Cl

Introduction

8-Chloro-2H-isothiazolo[5,4-B]quinolizine-3,4-dione is a complex organic compound with a molecular formula of C10H5ClN2O2S and a molecular weight of 252.68 g/mol. It belongs to the isothiazoloquinolizine class of compounds, which have been studied for their potential biological activities.

Basic Information

Property	Description
CAS Number	885272-29-7
Molecular Formula	C10H5ClN2O2S
Molecular Weight	252.68 g/mol
Synonyms	8-Chloro-2H-isothiazolo[5,4-B]quinolizine-3,4-dione, 8-Chloro-4H-isothiazolo[5,4-b]quinolizine-3,4(2H)-dione

Suppliers and Availability

This compound is available from several suppliers worldwide, including companies in the United States and China. For instance, Milestone PharmTech LLC in the United States and Dayang Chem (Hangzhou) Co., Ltd in China are known suppliers. Additionally, Parchem offers this compound as part of their specialty chemical portfolio.

Suppliers Information

Supplier	Location	Contact Information
Milestone PharmTech LLC	United States	Tel: 732 579 8201
Dayang Chem (Hangzhou) Co., Ltd	China	Available through Echemi platform
Parchem	Global	Tel: (914) 654-6800, Email: INFO@PARCHEM.COM

Biological Activity and Research Findings

Isothiazoloquinolines, including related compounds to 8-Chloro-2H-isothiazolo[5,4-B]quinolizine-3,4-dione, have been studied for their antimicrobial properties. These compounds are known to exhibit potent antibacterial, antiprotozoal, and antifungal activities. They act as inhibitors of bacterial DNA synthesis and replication, making them potential candidates for treating microbial infections.

Antimicrobial Activity

Compound Class	Activity	Target Organisms
Isothiazoloquinolines	Antibacterial, Antiprotozoal, Antifungal	Bacteria (e.g., E. coli, Staphylococcus), Protozoa (e.g., Chlamydia)